Cas no 1804836-45-0 (Methyl 3-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate)
Methyl 3-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate
-
- Inchi: 1S/C10H9ClF3NO4/c1-18-8(17)2-5-6(3-11)9(15-4-7(5)16)19-10(12,13)14/h4,16H,2-3H2,1H3
- InChI Key: GWOBHDLOSIBHHB-UHFFFAOYSA-N
- SMILES: ClCC1C(=NC=C(C=1CC(=O)OC)O)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 316
- XLogP3: 2.2
- Topological Polar Surface Area: 68.6
Methyl 3-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029092813-1g |
Methyl 3-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate |
1804836-45-0 | 97% | 1g |
$1,475.10 | 2022-04-01 |
Methyl 3-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on Methyl 3-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate
Methyl 3-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804836-45-0): A Comprehensive Overview
Methyl 3-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate, identified by its CAS number 1804836-45-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmacological potential. The unique structural features of this molecule, particularly the presence of a chloromethyl group, a hydroxy group, and a trifluoromethoxy substituent, contribute to its intriguing chemical properties and biological functions.
The synthesis and characterization of Methyl 3-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate have been extensively studied in recent years. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, leveraging advanced techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution mechanisms. These synthetic strategies not only enhance the efficiency of production but also provide insights into the mechanistic aspects of pyridine derivative synthesis.
In terms of biological activity, Methyl 3-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate has demonstrated promising properties in preclinical studies. The combination of the chloromethyl and hydroxy functional groups suggests potential roles in modulating enzyme activity and receptor binding. Furthermore, the electron-withdrawing nature of the trifluoromethoxy group enhances the compound's metabolic stability, making it a valuable candidate for further pharmacological investigation.
The compound's relevance in medicinal chemistry is underscored by its potential applications in drug discovery. Recent studies have highlighted its role as a key intermediate in the synthesis of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders. The pyridine core structure is particularly noteworthy, as it is a common motif in many bioactive molecules. By modifying different functional groups on this core, researchers can fine-tune the biological properties of the compound to achieve desired therapeutic effects.
The use of computational chemistry techniques has further advanced the understanding of Methyl 3-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate. Molecular modeling studies have provided insights into its interactions with biological targets, such as enzymes and receptors. These studies not only aid in predicting the compound's pharmacological activity but also guide the design of more effective derivatives with enhanced binding affinity and selectivity.
The latest research trends indicate that Methyl 3-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate is being explored in combination with other bioactive molecules to develop synergistic therapeutic strategies. The compound's ability to modulate multiple biological pathways makes it a versatile tool for investigating complex disease mechanisms. Additionally, its structural features offer opportunities for developing new drug candidates with improved pharmacokinetic profiles.
In conclusion, Methyl 3-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804836-45-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and promising biological activities position it as a valuable asset in the development of novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is expected to grow even further.
1804836-45-0 (Methyl 3-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)